N-(2-methoxy-5-(trifluoromethyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-methoxy-5-(trifluoromethyl)phenyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C15H10F3N3O2S/c1-23-13-5-3-9(15(16,17)18)7-12(13)19-14(22)8-2-4-10-11(6-8)21-24-20-10/h2-7H,1H3,(H,19,22)
• InChI Key: VHOZBXIPIDFFHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)NC(=O)C2=CC3=NSN=C3C=C2
• Molecular Formula: C15H10F3N3O2S
• Molecular Weight: 353.3 g/mol

Description

The compound “N-(2-methoxy-5-(trifluoromethyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide” is a complex organic molecule. It contains a benzothiadiazole ring, which is a type of heterocyclic compound. This ring is attached to a phenyl ring with a methoxy and a trifluoromethyl group. The molecule also contains a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzothiadiazole ring, phenyl ring, and carboxamide group would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The benzothiadiazole ring might participate in electrophilic substitution reactions, while the carboxamide group could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group might increase the compound’s lipophilicity, potentially affecting its solubility and distribution in biological systems.

Scientific Research Applications

Agrochemical Applications

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Pharmaceutical Applications

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Synthesis of Crop-Protection Products

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H-Bond Catalysts

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Spectral Characterization

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Antimicrobial Activity

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Future Directions

Benzothiadiazole derivatives are a topic of ongoing research due to their wide range of biological activities. Future research might focus on exploring the potential applications of this compound in medicine or other fields.

Mechanism of Action

Target of Action

Compounds with a similar structure, such as those containing the benzo[c][1,2,5]thiadiazole (btz) motif, have been extensively researched for use in photovoltaics and as fluorescent sensors . They have also been researched for photocatalytic applications .

Mode of Action

It is known that the btz motif has received attention as a strongly electron-accepting moiety . This suggests that the compound may interact with its targets through electron transfer processes.

Biochemical Pathways

Compounds with the btz motif have been used in photocatalytic applications, suggesting that they may affect pathways related to light absorption and energy transfer .

Pharmacokinetics

It is known that thiadiazoles, due to their mesoionic nature, are able to cross cellular membranes . Their relatively good liposolubility is most likely attributed to the presence of the sulfur atom .

Result of Action

Compounds with the btz motif have been used as fluorescent sensors or bioimaging probes for lipid droplets, mitochondria, and plasma membranes , suggesting that they may have effects at the molecular and cellular levels.

Action Environment

It is known that the properties of various families of organophotocatalysts can be tailored towards more favorable redox potentials and photophysical properties , suggesting that environmental factors such as light intensity and wavelength may influence the action of this compound.